N-{4-[(4-isopropylbenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide

• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol
• IUPAC Name: N-[2-methoxy-4-[(4-propan-2-ylbenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H22N2O3S/c1-14(2)15-6-8-16(9-7-15)21(25)23-17-10-11-18(19(13-17)27-3)24-22(26)20-5-4-12-28-20/h4-14H,1-3H3,(H,23,25)(H,24,26)
• InChI Key: URRCLYQQUHGWPI-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)OC

Description

N-{4-[(4-isopropylbenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, commonly known as LMT-28, is a small molecule inhibitor that has been shown to exhibit anticancer properties. It belongs to the class of compounds known as N-phenylthiourea derivatives and has been the focus of several studies due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of LMT-28 involves the inhibition of tubulin polymerization, which is essential for cell division. It binds to the colchicine binding site on tubulin and prevents the formation of microtubules, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
LMT-28 has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and -9. It also inhibits the activation of NF-κB, a transcription factor that is involved in inflammation and cell survival. Additionally, LMT-28 has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of LMT-28 as a research tool is its specificity towards tubulin. It has been shown to have minimal effects on other cellular processes, making it a useful tool for studying the role of tubulin in cancer biology. However, one of the limitations of LMT-28 is its poor solubility in aqueous solutions, which can limit its efficacy in certain experimental settings.

Future Directions

There are several potential future directions for research on LMT-28. One area of interest is the development of more effective formulations of the compound that can improve its solubility and bioavailability. Additionally, there is a need for further studies to elucidate the molecular mechanisms underlying its anticancer effects and to identify potential biomarkers of response. Finally, there is potential for the development of LMT-28 as a therapeutic agent for the treatment of cancer, which would require further preclinical and clinical studies.

Synthesis Methods

The synthesis of LMT-28 involves the reaction of 2-chloro-N-(4-isopropylphenyl)acetamide with 2-methoxy-4-nitroaniline to form N-(4-isopropylphenyl)-2-methoxy-4-nitroacetamide. This compound is then reduced to N-(4-isopropylphenyl)-2-methoxy-4-aminobenzamide, which is further reacted with thiophene-2-carboxylic acid to form LMT-28.

Scientific Research Applications

LMT-28 has been extensively studied for its potential as an anticancer agent. Several studies have demonstrated its ability to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has been shown to be effective against a wide range of cancer types, including breast cancer, lung cancer, and colon cancer.